Cas no 90831-93-9 (2-Ethylpentan-1-amine)
2-Ethylpentan-1-amine structure
Product Name:2-Ethylpentan-1-amine
CAS No:90831-93-9
MF:C7H17N
MW:115.21658205986
CID:2812931
PubChem ID:15177837
Update Time:2025-04-21
2-Ethylpentan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-Ethylpentan-1-amine
- SCHEMBL637922
- 90831-93-9
- AKOS011795425
- DTXSID00569642
-
- Inchi： 1S/C7H17N/c1-3-5-7(4-2)6-8/h7H,3-6,8H2,1-2H3
- InChI Key： JMWKVOZQRYHIHA-UHFFFAOYSA-N
- SMILES： NCC(CC)CCC
Computed Properties
- Exact Mass: 115.136099547Da
- Monoisotopic Mass: 115.136099547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
2-Ethylpentan-1-amine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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